Cartap hydrochloride

• IUPAC Name: S-[3-carbamoylsulfanyl-2-(dimethylamino)propyl] carbamothioate;hydrochloride
• InChI: InChI=1S/C7H15N3O2S2.ClH/c1-10(2)5(3-13-6(8)11)4-14-7(9)12;/h5H,3-4H2,1-2H3,(H2,8,11)(H2,9,12);1H
• InChI Key: MSHXTAQSSIEBQS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CSC(=O)N)CSC(=O)N.Cl
• Molecular Formula: C7H16ClN3O2S2
• Related CAS: 15263-53-3 (Parent)
• DSSTOX Substance ID: DTXSID9058315
• Molecular Weight: 273.8 g/mol
• Physical Description: Colorless solid; Slightly hygroscopic; [HSDB] White, odorless, crystalline solid; [MSDSonline]
• Solubility: In water at 25 °C, approx 200 g/l. Very slightly soluble in methanol and ethanol. Insoluble in acetone, diethyl ether, ethyl acetate, chloroform, benzene, and n-hexane.
• Mechanism of Action: Systemic insecticide with stomach and contact action. Causes paralysis by ganglionic blocking action on the CNS. Insects discontinue feeding upon contact, and die of starvation.
• Color/Form: Colorless crystalline, slightly hygroscopic solid
• CAS RN: 15263-52-2, 22042-59-7
• Melting Point: 179 °C to 181 °C (with decomposition)

Description

Cartap hydrochloride is a largely obsolete insecticide. It is highly soluble in water, has a low volatility, and tends not to persist in soil systems. It is known to be moderately toxic. The molecular formula of Cartap hydrochloride is C7H16ClN3O2S2.

Synthesis Analysis

Cartap hydrochloride nanospheres were developed using chitosan (CS) in the presence of tripolyphosphate (TPP) as a crosslinker with the help of an ionic gelation method. The nanoformulations were characterized by field emission scanning electron microscope (FESEM), X-ray diffraction (XRD), and Fourier transform infrared (FTIR) spectra.

Molecular Structure Analysis

The molecular structure of Cartap hydrochloride is represented by the formula C7H16ClN3O2S2. The molecular weight is 273.8 g/mol. The InChIKey is MSHXTAQSSIEBQS-UHFFFAOYSA-N.

Chemical Reactions Analysis

Cartap hydrochloride was hydrolyzed to dihydronereistoxin when automatically titrated with sodium hydroxide solution and subsequently oxidized to nereistoxin. The hydrolysis was a base-catalyzed pseudo-first-order reaction with a half-life of 10 minutes at pH 7 and 25 °C.

Physical And Chemical Properties Analysis

Cartap hydrochloride is a colorless crystalline, slightly hygroscopic solid with a slight odor. It has a melting point of 179-181 °C (decomp.). It is highly soluble in water, c. 200 g/l (25 °C), and very slightly soluble in methanol and ethanol.

Scientific Research Applications

Environmental Impact and Toxicity Assessment

Cartap hydrochloride, known for its use as an insecticide, has been the subject of various studies focusing on its impact on both targeted pests and non-target organisms. Research has shown that cartap hydrochloride can significantly affect the neuromuscular systems of insects, leading to paralysis and death. However, its effects are not limited to pests; it also poses risks to aquatic life and non-target organisms, including humans, under certain exposure conditions. The interaction of cartap hydrochloride with human hemoglobin has been analyzed, revealing potential risks due to heme degradation and functional changes in the protein, highlighting the need for careful management of its usage to prevent unintended environmental and health impacts (Emadi et al., 2019).

Developmental Toxicity in Aquatic Species

A study on the developmental toxicity of cartap hydrochloride on zebrafish embryos showcased the compound's adverse effects, including reduced survival, hatching success, and various morphological abnormalities. This research emphasizes the potential risk that cartap hydrochloride poses to aquatic ecosystems, particularly in areas where water bodies may be exposed to runoff from agricultural use. Such findings underscore the importance of evaluating the ecological safety of pesticide use, to mitigate harm to aquatic life and maintain biodiversity (Zhou et al., 2009).

Novel Approaches for Reducing Environmental Impact

Innovative research has led to the development of nanotechnology-based solutions aimed at minimizing the environmental impact of cartap hydrochloride. By encapsulating the insecticide in chitosan-alginate nanospheres, researchers have created a controlled release formulation that promises to reduce the frequency of applications and minimize the exposure of non-target species to the chemical. This approach not only addresses environmental concerns but also offers a more efficient and economically viable pest control strategy, demonstrating the potential of nanotechnology in sustainable agriculture (Kaur, Agnihotri, & Goyal, 2021).

Photocatalytic Degradation for Environmental Remediation

The photocatalytic degradation of cartap hydrochloride using TiO2 photocatalysts under UV light presents a promising method for remediating water contaminated with this pesticide. By optimizing operational parameters, researchers have demonstrated the potential for effective degradation of cartap hydrochloride in aqueous solutions, highlighting a viable technique for reducing the environmental footprint of pesticide use. This method not only aids in detoxifying water bodies affected by agricultural runoff but also contributes to the development of sustainable practices in managing pesticide residues (Choi, Cho, & Park, 2004).

Safety And Hazards

Cartap hydrochloride is toxic if swallowed, harmful in contact with skin, and very toxic to aquatic life with long-lasting effects. It is also harmful if inhaled.

Future Directions

There is ongoing research into the degradation of Cartap hydrochloride in water matrices using the fluidized-bed Fenton process. This process has shown efficient removal of Cartap from water matrices, providing a potential solution for the environmental hazard posed by effluents containing Cartap.